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Compound of Interest

Compound Name: Nonadiene

Cat. No.: B8540087

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like Nonadiene is paramount. This guide provides immediate, essential
safety and logistical information, including operational and disposal plans, to foster a secure
laboratory environment. Given that "Nonadiene" refers to a class of isomers, this document
addresses the general safety precautions for flammable hydrocarbons while also providing
specific details for commonly encountered Nonadiene compounds.

Physical and Chemical Properties

The following table summarizes key quantitative data for various Nonadiene compounds,
facilitating a clear comparison of their properties.
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] trans-2,cis-6-
. T-2-cis-6- .
Property 1,8-Nonadiene . o Nonadienal
Nonadiene Nitrile .
diethylacetal

Molecular Formula C9H16 C9H13N C13H2402
Molecular Weight 124.22 g/mol [1] Not Specified Not Specified
Appearance Clear Liquid[2] Not Specified Light yellow Liquid[3]
Boiling Point °5-554°C @13 Not Specified Not Specified
mmHg[2]

Flash Point 41 °C/105.8 °F[2] Not Specified Combustible liquid[4]
Specific Gravity 0.7990[2] Not Specified Not Specified

CAS Number 2396-65-8[2] 97752-28-8[5] 67674-36-6[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling any Nonadiene
variant. The selection of appropriate PPE is a critical first step in any experimental workflow.
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PPE Selection Workflow for Handling Nonadiene.

Detailed PPE Specifications:

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent
skin contact.[5] For compounds with higher irritation potential, consider double-gloving.

o Eye Protection: Chemical splash goggles or a face shield are mandatory to protect against
splashes.[5][6]

o Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities
or tasks with a higher risk of splashing, chemical-resistant coveralls are recommended.[5]
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» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood.[5] If ventilation is inadequate or when dealing with volatile compounds,
a NIOSH-approved respirator may be necessary.[5]

Operational Plan for Handling Nonadiene

Adherence to the following step-by-step procedures is mandatory for all personnel.

Preparation and Handling:

o Pre-handling Check: Before use, inspect the container for any damage or leaks. Ensure that
a current Safety Data Sheet (SDS) is readily accessible.

« Ventilation: Always handle Nonadiene in a well-ventilated area, preferably within a certified
chemical fume hood.[5]

« Ignition Sources: Nonadienes are flammable liquids.[1][2] Keep them away from open
flames, hot surfaces, and other potential ignition sources.[2][5] Use spark-proof tools and
explosion-proof equipment where necessary.[2]

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified above before
handling the chemical.

» Transferring: When transferring the liquid, do so carefully to avoid splashes. Grounding and
bonding may be necessary for large volume transfers to prevent static discharge.

Emergency Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and remove contaminated clothing.[5] Seek medical attention if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

 Inhalation: Move the individual to fresh air.[5] If breathing is difficult, provide oxygen and seek
medical attention.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.benchchem.com/product/b8540087?utm_src=pdf-body
https://www.benchchem.com/product/b8540087?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.benchchem.com/product/b8540087?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Nonadiene
https://www.fishersci.com/store/msds?partNumber=AAB2378414&productDescription=1+8-NONADIYNE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2378414&productDescription=1+8-NONADIYNE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2378414&productDescription=1+8-NONADIYNE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.chemicalbull.com/images/product/MSDS-1759465512.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8540087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Spills: For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite)
and place it in a suitable, closed container for disposal.[4] For large spills, evacuate the area
and contact the institution's environmental health and safety department. Prevent the spill
from entering drains and waterways.[5]

Disposal Plan

All waste contaminated with Nonadiene must be disposed of in accordance with institutional,
local, and national regulations.

Waste Management Workflow
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Workflow for the Disposal of Nonadiene Waste.

Disposal Steps:

Waste Segregation: Separate Nonadiene waste from other chemical waste streams.
Contaminated materials such as gloves, absorbent pads, and disposable lab coats should be
collected as solid waste.

Containerization: Use clearly labeled, leak-proof containers for both liquid and solid waste.
The label should include "Hazardous Waste" and the name "Nonadiene".

Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through the
institution's certified waste management provider. Do not dispose of Nonadiene down the
drain or in regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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